Cas no 52333-45-6 (2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine
• CAS No: 52333-45-6
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• CID: 359882
• PubChem ID: 2984993
• Update Time: 2025-06-23

2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine
• 2-(4-chlorophenyl)-[1,3]oxazolo[4,5-b]pyridine
• 2-(4-chlorophenyl)[1,3]oxazolo[4,5-b]pyridine
• DTXSID60388093
• AI-204/10486011
• AKOS000467854
• CHEMBL3244966
• CCA33345
• BB 0244051
• SCHEMBL9868181
• GCTURZCXNIZQLL-UHFFFAOYSA-N
• 2-(4-Chloro-phenyl)-oxazolo[4,5-b]pyridine
• 52333-45-6
• Oxazolo[4,5-b]pyridine, 2-(4-chlorophenyl)-
• VS-01195
• CS-0319910
• FT-0761447
• STK172673
• BBL002737
• DA-28191

• Inchi： 1S/C12H7ClN2O/c13-9-5-3-8(4-6-9)12-15-11-10(16-12)2-1-7-14-11/h1-7H
• InChI Key： GCTURZCXNIZQLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=C(C=CC=N2)O1

Computed Properties

• Exact Mass: 230.02481
• Monoisotopic Mass: 230.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Additional information on 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine

Introduction to 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine (CAS No. 52333-45-6)

2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 52333-45-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a 4-chlorophenyl substituent and the fused oxazole-pyridine ring system contribute to its unique chemical properties and potential pharmacological applications.

The synthesis of 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine involves multi-step organic reactions, typically starting from readily available precursors such as 4-chlorobenzaldehyde and appropriate pyridine derivatives. The oxazole ring is introduced through cyclization reactions, often employing catalytic agents that facilitate the formation of the five-membered heterocycle. The subsequent coupling of the oxazole moiety with the pyridine ring requires careful optimization of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

One of the most compelling aspects of 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine is its structural versatility, which allows for modifications at various positions on the molecule. These modifications can be tailored to fine-tune its biological activity, making it a valuable scaffold for drug discovery. The 4-chlorophenyl group, in particular, serves as a key pharmacophore that interacts with biological targets through hydrophobic and electrostatic interactions. This feature has been exploited in the development of compounds with enhanced binding affinity and selectivity.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine as an intermediate in the synthesis of novel therapeutic agents. Its oxazolopyridine core is a privileged structure in medicinal chemistry, frequently found in drugs with diverse therapeutic profiles. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The chlorine atom at the para position of the phenyl ring enhances electrophilicity, facilitating further functionalization and enabling the creation of more complex molecular architectures.

The pharmacological evaluation of 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine has revealed several interesting properties. In vitro studies indicate that this compound exhibits moderate activity against certain kinases, which are critical targets in oncology research. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) disorders. The combination of these attributes makes it an attractive candidate for further development into a lead compound for new drug candidates.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine and biological targets. Molecular docking simulations have been used to predict binding modes and affinities for various proteins, providing insights into its mechanism of action. These computational approaches complement experimental data and accelerate the process of drug design by identifying optimal analogs for further synthesis and testing.

The synthetic pathways for 2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine have been refined to improve scalability and sustainability. Green chemistry principles have been integrated into these processes, minimizing waste and reducing reliance on hazardous reagents. For example, solvent-free reactions and catalytic methods have been explored to enhance efficiency while maintaining high yields. Such innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

In conclusion,2-(4-Chlorophenyl)oxazolo[4,5-b]pyridine (CAS No. 52333-45-6) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its oxazolopyridine core combined with the 4-chlorophenyl substituent offers a unique platform for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in pharmaceutical innovation.